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Compound of Interest

Compound Name: Vhmdp

Cat. No.: B1205421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bioactivity of (E)-4-hydroxy-3-methyl-but-2-

enyl pyrophosphate (HMBPP), often referred to as Vhmdp, against other well-known activators

of human Vγ9Vδ2 T cells. The data presented is compiled from independent research, and

detailed experimental protocols for the key assays are provided to support verification and

further investigation.

Bioactivity Comparison of Vγ9Vδ2 T Cell Activators
The bioactivity of Vhmdp and its alternatives is typically quantified by their half-maximal

effective concentration (EC50) in stimulating the proliferation and activation of Vγ9Vδ2 T cells.

The following table summarizes the EC50 values from published studies, demonstrating the

significantly higher potency of Vhmdp.
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Compound
Alternative
Names

Class
Vγ9Vδ2 T Cell
Activation
(EC50)

Reference

(E)-4-hydroxy-3-

methyl-but-2-enyl

pyrophosphate

HMBPP, Vhmdp Phosphoantigen ~0.06 - 0.39 nM [1]

Isopentenyl

pyrophosphate
IPP Phosphoantigen ~10 µM

Dimethylallyl

pyrophosphate
DMAPP Phosphoantigen ~20 µM

Zoledronate Zometa Bisphosphonate ~500 nM [1]

Key Findings:

Vhmdp (HMBPP) is the most potent known natural activator of human Vγ9Vδ2 T cells, with

bioactivity in the low nanomolar to high picomolar range.[1][2]

Independent studies have verified that HMBPP is approximately 10,000 to 10,000,000 times

more potent than other natural phosphoantigens like Isopentenyl pyrophosphate (IPP).[3][4]

The synthetic bisphosphonate, Zoledronate, also activates Vγ9Vδ2 T cells, but at a

significantly higher concentration compared to HMBPP.[1]

Signaling Pathway for Vhmdp-Mediated Vγ9Vδ2 T
Cell Activation
Vhmdp exerts its potent bioactivity through a specific signaling pathway involving the

butyrophilin 3A1 (BTN3A1) receptor. The binding of HMBPP to the intracellular B30.2 domain

of BTN3A1 is a critical initiating event.
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Binding & Conformational Change

1. Isolate PBMCs
from whole blood

2. Label PBMCs
with CFSE

3. Stimulate with
Vhmdp/Alternatives

4. Incubate for
5-7 days

5. Stain for Vγ9Vδ2
TCRs

6. Analyze by
Flow Cytometry

7. Calculate EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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